Cas no 2171940-50-2 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid
• CAS No: 2171940-50-2
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5770979
• PubChem ID: 165803904
• Update Time: 2025-10-22

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2171940-50-2
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}acetic acid
• EN300-1506206
• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid

• Inchi： 1S/C27H26N2O5/c1-17(14-25(30)29-24-13-7-2-8-18(24)15-26(31)32)28-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h2-13,17,23H,14-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZPLUIPNFLMPTQF-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NC1C=CC=CC=1CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid

Comprehensive Guide to 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid (CAS No. 2171940-50-2)

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid (CAS No. 2171940-50-2) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a critical role in the development of novel therapeutics, particularly in the fields of bioconjugation and drug delivery systems. Its unique structure, featuring an Fmoc-protected amine and a carboxylic acid functional group, makes it highly valuable for solid-phase peptide synthesis (SPPS).

The growing demand for peptide-based drugs has increased interest in 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid as a key intermediate. Researchers frequently search for Fmoc-protected building blocks to enhance peptide stability and bioavailability. Additionally, this compound is often referenced in studies related to targeted drug delivery and biomaterial engineering, aligning with current trends in personalized medicine and nanotechnology.

One of the most common questions in scientific forums is: "What are the applications of Fmoc-protected amino acids in drug development?" This compound, with its CAS No. 2171940-50-2, provides a clear example of how Fmoc chemistry enables precise control over peptide assembly. Its phenylacetic acid moiety further enhances its utility in creating modified peptides with improved pharmacological properties.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid. The shift toward solvent-free reactions and catalytic processes reflects broader industry efforts to reduce environmental impact while maintaining high chemical purity and yield efficiency.

Another trending topic is the role of Fmoc-protected compounds in COVID-19 research, particularly in the development of antiviral peptides. While CAS No. 2171940-50-2 is not directly linked to COVID-19 treatments, its structural analogs have been investigated for their potential to inhibit viral entry mechanisms. This highlights the broader significance of peptide-based therapeutics in modern medicine.

From a commercial perspective, suppliers of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid emphasize its high purity (>98%) and consistent batch-to-batch quality, which are critical for GMP-compliant manufacturing. The compound is typically available in milligram to kilogram quantities, catering to both academic research and industrial-scale production.

For researchers working on peptide-protein interactions, this compound serves as a valuable tool due to its orthogonal protecting groups and compatibility with automated synthesizers. Frequently asked questions include: "How does Fmoc deprotection work in peptide synthesis?" and "What are the storage conditions for Fmoc-amino acid derivatives?" Proper handling of CAS No. 2171940-50-2 requires storage in a cool, dry environment away from light to prevent degradation.

The future of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid lies in its adaptability to emerging technologies such as machine learning-assisted peptide design and high-throughput screening. As the demand for precision medicine grows, so does the need for reliable chemical building blocks like this Fmoc-derivative, ensuring its continued relevance in cutting-edge research.